6-chloro-2,3,4-trimethyl-2H-pyrazolo[3,4-b]pyridine

• IUPAC Name: 6-chloro-2,3,4-trimethylpyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C9H10ClN3/c1-5-4-7(10)11-9-8(5)6(2)13(3)12-9/h4H,1-3H3
• InChI Key: BQURHIRSGPHTCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=NN(C(=C12)C)C)Cl
• Molecular Formula: C9H10ClN3
• Molecular Weight: 195.65 g/mol

Description

Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds that present two possible tautomeric forms: the 1H- and 2H-isomers. They have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine.

Synthesis Analysis

A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has been introduced.

Molecular Structure Analysis

Pyrazolo[3,4-b]pyridines can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines.

Chemical Reactions Analysis

The highlight of recent research is the use of α,β-unsaturated compounds in reactions with N-nucleophiles using amorphous carbon-supported sulfonic acid (AC-SO3H) as an effective catalyst in the presence of ethanol as the reaction medium.

Future Directions

Future research could focus on the synthesis, characterization, and evaluation of the biological activity of “6-chloro-2,3,4-trimethyl-2H-pyrazolo[3,4-b]pyridine” and related compounds. This could provide valuable insights into their potential applications in medicinal chemistry.